Cas no 187154-69-4 (2,1,3-Benzothiadiazole, 5-(chloromethyl)-)

• Product Name: 2,1,3-Benzothiadiazole, 5-(chloromethyl)-
• CAS No: 187154-69-4
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 3835402
• PubChem ID: 11084549
• Update Time: 2025-09-20

2,1,3-Benzothiadiazole, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 5-(chloromethyl)-
• SCHEMBL4682270
• VLNMPERTAADHSX-UHFFFAOYSA-N
• EN300-6214281
• 5-[2,1,3]benzothiadiazolylmethyl chloride
• 5-(chloromethyl)-2,1,3-benzothiadiazole
• MHA15469
• 187154-69-4
• 988-436-6

• Inchi： 1S/C7H5ClN2S/c8-4-5-1-2-6-7(3-5)10-11-9-6/h1-3H,4H2
• InChI Key： VLNMPERTAADHSX-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(CCl)=CC2=NS1

Computed Properties

• Exact Mass: 183.9861970Da
• Monoisotopic Mass: 183.9861970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų